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Compound of Interest

Compound Name: Diphenylphosphinic chloride

Cat. No.: B046034 Get Quote

CAS Number: 1499-21-4

This technical guide provides an in-depth overview of diphenylphosphinic chloride (DPPC),

a versatile reagent widely utilized by researchers, scientists, and drug development

professionals. This document outlines its chemical and physical properties, safety and handling

information, and detailed experimental protocols for its synthesis and application in key

chemical transformations.

Core Properties and Safety Data
Diphenylphosphinic chloride is a colorless to light yellow liquid known for its utility as a

precursor in the synthesis of various chemical entities, including chiral phosphine ligands and

peptide coupling agents.[1][2] It also finds application as a flame retardant and a

pharmaceutical adjuvant.[1][3]

Physicochemical Properties
A summary of the key physicochemical properties of diphenylphosphinic chloride is

presented in Table 1. This data is essential for its proper handling, storage, and application in

experimental settings.
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Property Value References

CAS Number 1499-21-4 [3][4][5]

Molecular Formula C₁₂H₁₀ClOP [3][4][5]

Molecular Weight 236.63 g/mol [4][6][7]

Appearance
Clear colorless to light yellow

liquid
[1][3][5]

Boiling Point 222 °C at 16 mmHg [1][7][8][9]

Melting Point 20 °C [9]

Density 1.24 g/mL at 25 °C [1][7][8]

Refractive Index (n20/D) 1.609 [1][7]

Solubility
Soluble in chloroform and

methanol.
[1][3]

Storage Temperature 2-8°C [1][3][7]

Safety and Hazard Information
Diphenylphosphinic chloride is classified as a flammable liquid and is corrosive, causing

severe skin burns and eye damage.[2][6][8] It is also a skin sensitizer.[6] Table 2 provides a

summary of its hazard classifications and associated precautionary statements.
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Hazard
Classificati
on

GHS
Pictograms

Signal
Word

Hazard
Statements

Precautiona
ry
Statements

References

Flammable

liquids

(Category 3)

GHS02 Danger

H226:

Flammable

liquid and

vapor.

P210: Keep

away from

heat, hot

surfaces,

sparks, open

flames and

other ignition

sources. No

smoking.

P233: Keep

container

tightly closed.

P240:

Ground and

bond

container and

receiving

equipment.

P241: Use

explosion-

proof

electrical/

ventilating/

lighting/

equipment.

P242: Use

non-sparking

tools. P243:

Take action to

prevent static

discharges.

[2][6][8]

Skin

corrosion

GHS05 Danger H314:

Causes

P260: Do not

breathe

[2][6][8]
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(Sub-

category 1B)

severe skin

burns and

eye damage.

dust/fume/ga

s/mist/vapour

s/spray.

P264: Wash

skin

thoroughly

after

handling.

P280: Wear

protective

gloves/protec

tive

clothing/eye

protection/fac

e protection.

P301+P330+

P331: IF

SWALLOWE

D: Rinse

mouth. Do

NOT induce

vomiting.

P303+P361+

P353: IF ON

SKIN (or

hair): Take off

immediately

all

contaminated

clothing.

Rinse skin

with

water/shower.

P363: Wash

contaminated

clothing

before reuse.
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Serious eye

damage

(Category 1)

GHS05 Danger

H318:

Causes

serious eye

damage.

P305+P351+

P338: IF IN

EYES: Rinse

cautiously

with water for

several

minutes.

Remove

contact

lenses, if

present and

easy to do.

Continue

rinsing. P310:

Immediately

call a

POISON

CENTER or

doctor/physici

an.

[6][8][10]

Skin

sensitization

(Sub-

category 1A)

GHS07 Warning H317: May

cause an

allergic skin

reaction.

P261: Avoid

breathing

mist or

vapors. P272:

Contaminate

d work

clothing

should not be

allowed out of

the

workplace.

P280: Wear

protective

gloves.

P302+P352:

IF ON SKIN:

Wash with

[6]
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plenty of

soap and

water.

P333+P313:

If skin

irritation or

rash occurs:

Get medical

advice/attenti

on. P363:

Wash

contaminated

clothing

before reuse.

Experimental Protocols
Detailed methodologies for the synthesis of diphenylphosphinic chloride and its application

in peptide coupling are provided below. These protocols are intended for use by trained

professionals in a controlled laboratory environment.

Synthesis of Diphenylphosphinic Chloride
A common laboratory-scale synthesis of diphenylphosphinic chloride involves the reaction of

a Grignard reagent with phosphorus oxychloride (POCl₃).[8]

Materials:

Phosphorus oxychloride (POCl₃)

Phenylmagnesium bromide solution in diethyl ether (Et₂O)

Anhydrous diethyl ether (Et₂O)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Dichloromethane (CH₂Cl₂)
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Hydrochloric acid (HCl), dilute solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Oven-dried, two-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Ice-salt bath

Short-path vacuum distillation apparatus

Column chromatography setup

Procedure:

To an oven-dried 100 mL, two-necked flask fitted with a reflux condenser, add anhydrous

Et₂O and POCl₃.[8]

Cool the solution in an ice-salt mixture.[8]

Slowly add the Grignard reagent solution (e.g., phenylmagnesium bromide) in Et₂O from a

dropping funnel.[8]

After the addition is complete, stir the reaction mixture with cooling for 30 minutes.[8]

Allow the reaction mixture to warm to room temperature and stir for the indicated time

(monitoring by TLC or other appropriate methods is recommended).[8]

Quench the reaction by cooling the mixture in an ice-salt mixture and adding saturated

aqueous NH₄Cl solution.[8]

Pour the crude mixture into CH₂Cl₂ and wash it three times with dilute HCl.[8]
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Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent to dryness.[8]

The resulting crude product can be purified by column chromatography to yield pure

diphenylphosphinic chloride.[8]
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1. Add POCl₃ and Et₂O
to a flask

2. Cool the mixture
in an ice-salt bath

3. Slowly add Grignard
reagent solution

4. Stir with cooling
for 30 minutes

5. Warm to room
temperature and stir

6. Quench with saturated
aqueous NH₄Cl

7. Extract with CH₂Cl₂
and wash with HCl

8. Dry, filter, and
evaporate the solvent

9. Purify by column
chromatography

Click to download full resolution via product page

Caption: Synthesis workflow for diphenylphosphinic chloride.
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Application in Peptide Coupling
Diphenylphosphinic chloride is a precursor to diphenylphosphinic carboxylic mixed

anhydrides, which are effective for peptide bond formation.[3]

Materials:

N-protected amino acid (e.g., N-Benzyloxycarbonylvaline)

Dichloromethane (CH₂Cl₂)

N-Methylmorpholine (NMM)

Diphenylphosphinic chloride (DppCl)

Amino acid ester salt (e.g., alanine phenyl ester tosylate)

Dry, distilled N,N-Dimethylformamide (DMF)

Ethyl acetate

Water

Saturated sodium bicarbonate (NaHCO₃) solution

5% citric acid solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath
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Standard glassware for extraction and work-up

Procedure:

Dissolve the N-protected amino acid (e.g., N-Benzyloxycarbonylvaline, 0.12 mol) in CH₂Cl₂

(200 mL) and cool to 0 °C.

Add NMM (0.12 mol) and a solution of DppCl (0.12 mol) in CH₂Cl₂ (200 mL) in quick

succession.

Allow an activation period of 15 minutes.

Add a precooled solution of the amino acid ester salt (e.g., alanine phenyl ester tosylate, 0.1

mol) in dry, distilled DMF (80 mL).

Immediately follow with the addition of NMM (0.1 mol) and stir the mixture for 30 minutes.

Remove the reaction solvent under reduced pressure, which will leave a pale yellow oil.

Partition the oil between ethyl acetate and water.

Wash the organic phase sequentially with saturated NaHCO₃ (5 times), 5% citric acid (3

times), water (2 times), saturated NaHCO₃ (2 times), water (2 times), and brine (2 times).

Dry the organic phase over anhydrous MgSO₄.

Evaporate the solvent under reduced pressure to afford the dipeptide product.
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1. Dissolve N-protected amino acid
in CH₂Cl₂ and cool to 0 °C

2. Add NMM and DppCl solution

3. Activate for 15 minutes

4. Add precooled amino
acid ester salt solution

5. Add NMM and stir for 30 minutes

6. Remove solvent under
reduced pressure

7. Partition between ethyl
acetate and water

8. Wash organic phase

9. Dry organic phase

10. Evaporate solvent to
obtain dipeptide

Click to download full resolution via product page

Caption: Peptide coupling workflow using diphenylphosphinic chloride.
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Applications in Synthesis
Diphenylphosphinic chloride is a key intermediate in various synthetic transformations.

Ligand Synthesis for Cross-Coupling Reactions
It is widely used as a precursor to synthesize chiral phosphine bidentate ligands.[1][2] These

ligands are crucial for various palladium-catalyzed cross-coupling reactions, including the

Buchwald-Hartwig amination, Suzuki-Miyaura coupling, Heck reaction, and Sonogashira

coupling.[2][5] The electronic and steric properties of the phosphine ligands derived from

diphenylphosphinic chloride can be fine-tuned to achieve high efficiency and selectivity in

these important C-C and C-N bond-forming reactions.

Flame Retardant Mechanisms
As a phosphorus-containing compound, diphenylphosphinic chloride and its derivatives can

function as flame retardants. The mechanism of action for phosphorus-based flame retardants

can occur in both the condensed and gas phases.[11] In the condensed phase, they promote

the formation of a char layer on the surface of the material, which acts as a barrier to heat and

mass transfer.[9][11] In the gas phase, phosphorus-containing radicals can interrupt the

combustion chain reaction by scavenging reactive H• and OH• radicals.[9][11][12]
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Condensed Phase Action Gas Phase Action
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Caption: Flame retardant mechanism of phosphorus compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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